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Compound of Interest

Compound Name: 2-Methylbenzenethiol

Cat. No.: B091028 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and odor management of 2-Methylbenzenethiol (also

known as o-thiocresol) in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Methylbenzenethiol?

A1: 2-Methylbenzenethiol is a hazardous chemical. It is harmful if swallowed and causes

severe skin burns and eye damage[1]. It can also cause skin, eye, and respiratory irritation[2]

[3]. The compound is a combustible liquid and is notable for its extremely strong and

disagreeable odor, which can cause concern and complaints even at very low concentrations[4]

[5]. When heated, it may form explosive mixtures with air, and its vapors can accumulate in low

areas[6][7].

Q2: What Personal Protective Equipment (PPE) is mandatory when handling 2-
Methylbenzenethiol?

A2: A comprehensive PPE protocol is required to minimize exposure. This includes tightly fitting

safety goggles with side-shields or a face shield, a flame-resistant lab coat, and chemical-

resistant gloves (nitrile, neoprene, or butyl rubber are often recommended)[1][8]. If exposure

limits are exceeded or irritation is experienced, a full-face respirator with an appropriate

cartridge (such as a type ABEK EN14387 filter) should be used[6]. All handling of this chemical

must be conducted within a certified chemical fume hood[9][8][10].
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Q3: How can I prevent the pungent odor of 2-Methylbenzenethiol from contaminating the lab?

A3: Strict adherence to handling protocols is crucial. Always work with 2-Methylbenzenethiol
inside a certified chemical fume hood[10][11]. Use the minimum amount necessary for your

experiment and perform liquid transfers with a syringe or cannula to avoid pouring[11]. To

prevent vapors from escaping the fume hood exhaust, it is recommended to use a cold trap or

a bleach trap connected to the reaction's exhaust gas line[5][11][12]. Sealing stock bottles with

Teflon tape can also help prevent leaks[5].

Q4: What is the best method for decontaminating glassware and surfaces that have been in

contact with 2-Methylbenzenethiol?

A4: Thiols can be oxidized to less odorous compounds using a bleach solution (sodium

hypochlorite)[5][10]. All glassware, syringes, and other labware should be immediately

submerged in a prepared bleach bath inside the fume hood after use[5][12]. A soaking period of

at least overnight (around 14 hours) is recommended to ensure complete oxidation of the

thiol[12]. For surfaces, wipe down with a bleach solution.

Q5: What should I do in the event of a 2-Methylbenzenethiol spill?

A5: The response depends on the size of the spill.

For small spills: Alert others in the area, wear appropriate PPE, and cover the spill with an

absorbent material[5]. Collect the contaminated material using spark-proof tools, place it in a

sealed plastic bag or container, label it as hazardous waste, and dispose of it properly[1][5]

[10].

For large spills (greater than 1 liter): Evacuate the area immediately and notify emergency

services[13][14]. Control all sources of ignition[6]. Only personnel with specialized training

and appropriate respiratory protection should attempt to clean up a large spill[14][15].

Q6: How must I dispose of 2-Methylbenzenethiol waste?

A6: All waste, including unused product, contaminated materials, and decontamination

solutions, must be treated as hazardous waste[1][10].
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Liquid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste container

that explicitly states it contains thiol waste[9][8].

Solid Waste: Contaminated items like gloves, pipette tips, and paper towels should be placed

in a sealed plastic bag and then into a designated solid hazardous waste container[9][8][10].

Disposal should always be handled by a licensed professional waste disposal service in

accordance with all institutional and governmental regulations[6][9].

Data Presentation
Table 1: Physical and Chemical Properties of 2-Methylbenzenethiol

Property Value Reference

CAS Number 137-06-4 [2][16]

Molecular Formula C₇H₈S [2][4]

Molecular Weight 124.20 g/mol [2][16]

Appearance
Clear colorless to slightly

yellow-brown liquid
[4]

Odor
Disagreeable, strong, meaty,

onion, garlic
[4][17]

Odor Threshold As low as 0.002 ppm [18]

Melting Point 10-12 °C [2]

Boiling Point 195 °C [2]

Density 1.054 g/mL at 25 °C [2]

Flash Point 63 °C (145.4 °F) [2]

Table 2: Hazard Identification and GHS Classification
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Hazard Class Category Hazard Statement Reference

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[1]

Skin

Corrosion/Irritation
Category 1B / 2

H314: Causes severe

skin burns and eye

damage / H315:

Causes skin irritation

[1][2]

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation
[2]

STOT - Single

Exposure
Category 3

H335: May cause

respiratory irritation
[2][3]

Flammable Liquids Category 3
H226: Flammable

liquid and vapor
[19][20]

Experimental Protocols
Protocol 1: Standard Handling of 2-Methylbenzenethiol

Preparation:

Ensure a certified chemical fume hood is operational and an eyewash station/safety

shower is accessible[9].

Prepare a bleach bath (e.g., a 1:1 mixture of commercial bleach and water) in a labeled,

covered plastic container within the fume hood[12].

Set up a bleach trap or cold trap and connect it to the exhaust of your reaction

apparatus[5][11].

Prepare and label all necessary glassware and designated hazardous waste containers

(liquid and solid) within the fume hood[9].

Handling:

Don all required PPE, including double gloving with nitrile rubber gloves[9].
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Equilibrate the 2-Methylbenzenethiol container to room temperature before opening to

prevent moisture condensation[9].

Perform all transfers of the chemical deep within the fume hood using a syringe or

cannula[11]. Avoid pouring.

Keep the sash of the fume hood as low as possible during the experiment[11].

Keep all containers holding the thiol sealed when not in immediate use.

Post-Experiment Cleanup:

Immediately after use, place all contaminated glassware and equipment into the prepared

bleach bath to soak overnight[12].

Wipe down the work surface inside the fume hood with a bleach solution.

Dispose of contaminated disposable items (gloves, paper towels) in the designated solid

hazardous waste container[10].

Transfer any liquid waste to the designated liquid hazardous waste container[8].

Protocol 2: Spill Decontamination
Immediate Actions:

Alert all personnel in the immediate area and evacuate if necessary[21].

If the spill is large or involves volatile/flammable conditions, control ignition sources[6][14].

Don appropriate PPE, including respiratory protection if needed[15].

Containment and Cleanup:

Contain the spill using absorbent pads or other appropriate material, working from the

outside in to prevent spreading[5][14].

For small spills, collect the absorbent material and place it into a sealable container (e.g.,

a plastic bag or pail)[10][14].
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Label the container as "Spill Debris" with the chemical name and dispose of it as

hazardous waste[14][15].

Surface Decontamination:

After removing the bulk of the spill, decontaminate the surface using a bleach solution to

oxidize any remaining thiol[10]. Allow for sufficient contact time.

Wipe the area with a mild detergent and water as a final cleaning step, if appropriate[14]

[15].
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Caption: Experimental workflow for handling 2-Methylbenzenethiol to minimize odor.
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Hierarchy of Safety Controls for Thiols

Engineering Control Examples Administrative Control Examples
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(Use a less odorous chemical if possible)
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Caption: Hierarchy of safety controls for managing exposure to 2-Methylbenzenethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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